Cas no 107740-65-8 (1R, 1’R-cis,cis-Mivacurium Chloride)

• Product Name: 1R, 1’R-cis,cis-Mivacurium Chloride
• CAS No: 107740-65-8
• MF: C₅₈H₈₀Cl₂N₂O₁₄
• MW: 1100.16681671143
• CID: 5050106
• Update Time: 2025-07-02

1R, 1’R-cis,cis-Mivacurium Chloride Chemical and Physical Properties

Names and Identifiers

• cis-cis-Mivacurium chloride
• L96ZIP3K2V
• BW1217U84 chloride
• Mivacurium chloride (cis/cis)
• Mivacurium chloride, cis-cis-
• Mivacurium chloride, (E)-cis-cis-
• Isoquinolinium, 2,2'-(((4E)-1,8-dioxo-4-octene-1,8-diyl)bis(oxy-3,1-propanediyl))bis(1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-((3,4,5-trimethoxyphenyl)methyl)-, chloride (1:2), (1R,1'R,2R,2'R)-
• 1R, 1’R-cis,cis-Mivacurium Chloride

• Inchi： 1S/C58H80N2O14.2ClH/c1-59(25-21-41-35-47(63-3)49(65-5)37-43(41)45(59)29-39-31-51(67-7)57(71-11)52(32-39)68-8)23-17-27-73-55(61)19-15-13-14-16-20-56(62)74-28-18-24-60(2)26-22-42-36-48(64-4)50(66-6)38-44(42)46(60)30-40-33-53(69-9)58(72-12)54(34-40)70-10;;/h13-14,31-38,45-46H,15-30H2,1-12H3;2*1H/q+2;;/p-2/b14-13+;;/t45-,46-,59+,60+;;/m1../s1
• InChI Key： WMSYWJSZGVOIJW-ZGMCMKNOSA-L
• SMILES： [Cl-].[Cl-].O(C(CC/C=C/CCC(=O)OCCC[N@@+]1(C)CCC2C=C(C(=CC=2[C@H]1CC1C=C(C(=C(C=1)OC)OC)OC)OC)OC)=O)CCC[N@@+]1(C)CCC2C=C(C(=CC=2[C@H]1CC1C=C(C(=C(C=1)OC)OC)OC)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 76
• Rotatable Bond Count: 30
• Complexity: 1550
• Topological Polar Surface Area: 145

Additional information on 1R, 1’R-cis,cis-Mivacurium Chloride

Comprehensive Guide to 1R, 1’R-cis,cis-Mivacurium Chloride (CAS No. 107740-65-8): Properties, Applications, and Innovations

1R, 1’R-cis,cis-Mivacurium Chloride (CAS No. 107740-65-8) is a stereoisomer of the neuromuscular blocking agent mivacurium chloride, widely recognized for its role in anesthesia and surgical procedures. This compound belongs to the benzylisoquinolinium class of non-depolarizing muscle relaxants, characterized by its short duration of action and rapid metabolism by plasma cholinesterase. Its unique cis,cis-configuration enhances pharmacological specificity, making it a subject of ongoing research in precision medicine.

In recent years, the demand for short-acting neuromuscular blockers like 1R, 1’R-cis,cis-Mivacurium Chloride has surged due to advancements in minimally invasive surgeries and outpatient procedures. Clinicians frequently search for terms such as "fast-onset muscle relaxants" or "reversible neuromuscular blockade," reflecting the need for agents that ensure patient safety and quick recovery. This compound’s predictable pharmacokinetics and low histamine release profile address these concerns, aligning with modern anesthetic protocols.

The synthesis and quality control of 1R, 1’R-cis,cis-Mivacurium Chloride (CAS No. 107740-65-8) involve stringent regulatory standards, particularly for sterility and isomer purity. Analytical techniques like HPLC and chiral chromatography are critical to verify its enantiomeric excess, a topic often queried in pharmaceutical forums. Researchers also explore its potential in drug delivery systems, leveraging its biodegradability for targeted therapies—a trending focus in biopharmaceutical innovation.

From a commercial perspective, suppliers emphasize GMP-certified production and cold-chain logistics to preserve the compound’s stability, addressing common search queries like "stable storage conditions for mivacurium salts." Additionally, its compatibility with opioid-free anesthesia regimens has gained attention, as healthcare systems prioritize reducing opioid dependence—a hot topic in perioperative care.

Future directions for 1R, 1’R-cis,cis-Mivacurium Chloride include exploring synergies with AI-driven dosing algorithms and personalized anesthesia, areas frequently discussed in medical AI conferences. Its role in pediatric and geriatric anesthesia also remains under investigation, catering to niche yet growing patient demographics. As the industry shifts toward green chemistry, sustainable synthesis methods for this compound are likely to emerge, further enhancing its appeal.

In summary, 1R, 1’R-cis,cis-Mivacurium Chloride (CAS No. 107740-65-8) exemplifies the intersection of pharmacology and technological advancement. Its optimized stereochemistry, clinical versatility, and alignment with contemporary medical trends solidify its relevance in both academic and applied settings.